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Compound of Interest

Compound Name: 2,3,3-Trimethylpentane

Cat. No.: B1202373 Get Quote

CAS Number: 560-21-4

This technical guide provides an in-depth overview of the chemical compound 2,3,3-
trimethylpentane, focusing on its identification, physicochemical properties, and

comprehensive safety data. The information is intended for researchers, scientists, and

professionals in drug development and other scientific fields.

Chemical Identification and Physical Properties
2,3,3-Trimethylpentane is a branched alkane with the chemical formula C8H18.[1][2][3][4] It is

an isomer of octane and is also known by its synonym, pentane, 2,3,3-trimethyl-.[2][3] This

compound exists as a colorless and odorless liquid.[4]
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Property Value Source

CAS Number 560-21-4 [1][5]

Molecular Formula C8H18 [2][3][4][5]

Molecular Weight 114.23 g/mol [3]

Density 0.7258 g/cm³ at 20 °C [3]

Boiling Point 114.8 °C [3]

Melting Point -100.9 °C [3]

Flash Point -6 °C [3]

Autoignition Temperature 425 °C [4]

Vapor Pressure 27.00 mmHg [3][6]

Refractive Index 1.400 [3]

Safety and Hazard Information
2,3,3-Trimethylpentane is classified as a hazardous substance. Its primary hazards are

related to its high flammability and potential health effects upon exposure.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The classification for 2,3,3-
trimethylpentane is as follows:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness

Hazardous to the Aquatic

Environment, Long-Term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects

GHS Pictograms:

Flame: Indicates a flammable hazard.

Health Hazard: Indicates a substance may be a respiratory sensitizer, mutagen, carcinogen,

reproductive toxin, aspiration toxin, or cause target organ toxicity.

Exclamation Mark: Indicates an irritant (skin and eye), skin sensitizer, or is harmful.

Environment: Indicates the substance is hazardous to the aquatic environment.

Precautionary Statements and Safety Measures
A comprehensive set of precautionary statements is associated with the handling and use of

2,3,3-trimethylpentane. These are crucial for ensuring laboratory and industrial safety.
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Type Precautionary Statement

Prevention

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking. P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P273: Avoid

release to the environment. P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

Response

P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.

P331: Do NOT induce vomiting. P302 + P352:

IF ON SKIN: Wash with plenty of water. P391:

Collect spillage.

Storage
P403 + P235: Store in a well-ventilated place.

Keep cool.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols for Safety Assessment
The hazard classifications of chemical substances like 2,3,3-trimethylpentane are determined

through standardized experimental protocols. The following are key methodologies for

assessing its primary hazards.

Flash Point Determination (ASTM D93)
The flash point of a volatile material is the lowest temperature at which its vapors will ignite in

the presence of an ignition source.[3] The ASTM D93 standard test method, which uses a

Pensky-Martens closed-cup tester, is a common procedure for determining the flash point of

petroleum products.[1][2][6]

Methodology:

A sample of the substance is placed in the test cup of the Pensky-Martens apparatus.
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The sample is heated at a slow, constant rate while being stirred.

An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite.[3]

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

[7] It is a critical component in the safety evaluation of chemicals that may come into contact

with the skin.[7]

Methodology:

The test is typically conducted on the shaved skin of albino rabbits.[8]

A small amount of the test substance (0.5 mL for liquids) is applied to a small area of the skin

and covered with a gauze patch for a 4-hour exposure period.[8]

After the exposure period, the substance is removed.

The skin is then observed for signs of erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) and graded according to a standardized scoring

system.[7]

Acute Immobilization Test for Aquatic Toxicity (OECD
202)
This test evaluates the acute toxicity of a substance to aquatic invertebrates, typically Daphnia

magna (water fleas).[9][10]

Methodology:

Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test

substance for 48 hours.[9][10]

The number of immobilized daphnids is recorded at 24 and 48 hours.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://catalog.labcorp.com/crop-chemical/oecd-202-daphnia-sp-acute-immobilisation-test
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://catalog.labcorp.com/crop-chemical/oecd-202-daphnia-sp-acute-immobilisation-test
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The results are used to calculate the EC50, which is the concentration of the substance that

causes immobilization in 50% of the test organisms within the specified time period.[11]

Logical Relationships in Safety Assessment
The following diagram illustrates the logical workflow for assessing the primary hazards of

2,3,3-trimethylpentane, from its intrinsic properties to the necessary safety precautions.

Physicochemical Properties Hazard Identification

Experimental Verification

Safety & Handling

2,3,3-Trimethylpentane High Volatility
Low Flash Point (-6 °C)

Skin Irritant (Cat. 2)
H315

Aspiration Hazard (Cat. 1)
H304

Aquatic Toxicity (Chronic 1)
H410

Flammable Liquid (Cat. 2)
H225

ASTM D93
(Flash Point)

Prevention:
P210, P261, P273

OECD 404
(Skin Irritation)

Response:
P301+P310, P331

OECD 202
(Aquatic Toxicity)

Storage & Disposal:
P403+P235, P501

Click to download full resolution via product page

Hazard Assessment Workflow for 2,3,3-Trimethylpentane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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